Cas no 1396748-36-9 (2-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1H-1,2,3-triazol-1-yl}-1-(2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1H-1,2,3-triazol-1-yl}-1-(2-methoxyphenyl)ethan-1-ol
• CAS No: 1396748-36-9
• MF: C₂₁H₂₃N₅O₅
• MW: 425.437824487686
• CID: 6018439
• PubChem ID: 71791938
• Update Time: 2025-07-16

2-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1H-1,2,3-triazol-1-yl}-1-(2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1H-1,2,3-triazol-1-yl}-1-(2-methoxyphenyl)ethan-1-ol
• furan-2-yl-[4-[1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]triazole-4-carbonyl]piperazin-1-yl]methanone
• VU0539330-1
• AKOS024541969
• F6240-2374
• (4-(furan-2-carbonyl)piperazin-1-yl)(1-(2-hydroxy-2-(2-methoxyphenyl)ethyl)-1H-1,2,3-triazol-4-yl)methanone
• 2-{4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}-1-(2-methoxyphenyl)ethan-1-ol
• 1396748-36-9
• 2-(4-{[4-(2-furoyl)piperazin-1-yl]carbonyl}-1H-1,2,3-triazol-1-yl)-1-(2-methoxyphenyl)ethanol

• Inchi： 1S/C21H23N5O5/c1-30-18-6-3-2-5-15(18)17(27)14-26-13-16(22-23-26)20(28)24-8-10-25(11-9-24)21(29)19-7-4-12-31-19/h2-7,12-13,17,27H,8-11,14H2,1H3
• InChI Key： KFFSBIYNSWCYSP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N1CCN(C(C2=CN(CC(O)C3=CC=CC=C3OC)N=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 425.16991885g/mol
• Monoisotopic Mass: 425.16991885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1H-1,2,3-triazol-1-yl}-1-(2-methoxyphenyl)ethan-1-ol

Comprehensive Overview of 2-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1H-1,2,3-triazol-1-yl}-1-(2-methoxyphenyl)ethan-1-ol (CAS No. 1396748-36-9)

The compound 2-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1H-1,2,3-triazol-1-yl}-1-(2-methoxyphenyl)ethan-1-ol, with the CAS number 1396748-36-9, represents a sophisticated molecular structure that has garnered significant attention in pharmaceutical and biochemical research. This molecule integrates a furan-2-carbonyl moiety, a piperazine ring, and a 1,2,3-triazole core, making it a versatile candidate for drug discovery and development. Its unique architecture allows for potential interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like this one, owing to their diverse pharmacological properties. The presence of the 1,2,3-triazole group, for instance, is often associated with enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Additionally, the furan-2-carbonyl and piperazine components contribute to the molecule's ability to engage in hydrogen bonding and π-π stacking interactions, further expanding its potential applications.

One of the most frequently searched topics related to this compound revolves around its synthetic pathways and mechanism of action. Researchers are particularly keen on understanding how the 1H-1,2,3-triazol-1-yl segment influences the molecule's overall reactivity and binding affinity. Computational studies and molecular docking simulations have been employed to predict its behavior in biological systems, offering valuable insights for future experimental validations.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases and inflammatory conditions. Given the growing global burden of such disorders, molecules with multi-target capabilities, like 2-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1H-1,2,3-triazol-1-yl}-1-(2-methoxyphenyl)ethan-1-ol, are highly sought after. Its structural features suggest possible interactions with key enzymes and receptors involved in these pathological processes, though further in vitro and in vivo studies are needed to confirm these hypotheses.

From a green chemistry perspective, the synthesis of this compound aligns with the principles of sustainability and efficiency. The use of click chemistry for the formation of the 1,2,3-triazole ring is a notable example, as it minimizes waste and reduces the need for hazardous reagents. This aspect is particularly relevant in today's research landscape, where environmental considerations are paramount.

In summary, 2-{4-4-(furan-2-carbonyl)piperazine-1-carbonyl-1H-1,2,3-triazol-1-yl}-1-(2-methoxyphenyl)ethan-1-ol (CAS No. 1396748-36-9) stands as a promising candidate for further exploration in medicinal chemistry. Its intricate design and potential therapeutic applications make it a subject of ongoing investigation, with the hope of uncovering novel treatments for complex diseases.